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Get Quote

Syringaldehyde (4-Hydroxy-3,5-dimethoxybenzaldehyde) is an aromatic compound commonly found in

plants and lignin [1] [2].

Property

Description

Chemical Name

Molecular Formula

Molar Mass

Appearance

Melting Point

Boiling Point

Solubility

Natural Occurrence

Characteristic
Odor

4-Hydroxy-3,5-dimethoxybenzaldehyde [1]

C~9~H~10~0~4~ [1]

182.17 g/mol [1]

Colorless to light-tan or yellow crystalline solid [1] [2]

110-113 °C [1]

192-193 °C at 19 kPa [1]

Soluble in alcohols and polar organic solvents; insoluble in water [1]

Spruce, maple trees, oak barrels (imparts aroma to whisky), various plants [1]

[2]

Spicy, smoky, vanilla-like [1] [3]
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Key Chemical Synthesis: A common laboratory synthesis is the Duff reaction on syringol (pyrogallol-1,3-
dimethyl ether) using hexamethylenetetramine in a glycerol-boric acid medium [4] [1]. This reaction requires
careful temperature control between 150-160°C for about 6 minutes, followed by rapid cooling and a multi-

step workup to isolate syringaldehyde [4].

Pharmacological Activities & Mechanisms

Research reveals multiple bioactive properties of syringaldehyde, with recent studies highlighting its

antibacterial and antioxidant potential.
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Diagram 1: Key pharmacological activities and signaling pathways of syringaldehyde.
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Antibacterial Activity

e Mycobacterial Infection Model: Syringaldehyde inhibits proliferation of Mycobacterium marinum (a
close relative of M. tuberculosis) in infected zebrafish and pulmonary epithelial cells [5] [6].

¢ Broad-Spectrum Activity: Also inhibits growth of Staphylococcus aureus, Klebsiella pneumonia, and
Pseudomonas aeruginosa; impedes invasion of Salmonella enterica into host cells [6].

Antioxidant Activity & Signaling Pathways

Syringaldehyde mitigates oxidative stress by [5] [6]:

¢ Reducing Oxidative Markers: Inhibits reactive oxygen species (ROS) and malondialdehyde (MDA)

e Enhancing Antioxidant Defenses: Increases reduced glutathione (GSH) levels

¢ Activating Key Pathways: Promotes NRF2/HO-1/NQO-1 expression and activates AMPK-
01/AKT/GSK-3[ signaling

Additional Bioactivities

e Anti-inflammatory: Reduces inflammation in various models [6]
e Antihyperglycemic: Shows glucose-lowering effects in diabetic rats [6]
¢ Anticancer: Exhibits antiproliferative effects on colon cancer cells [6]

Key Experimental Protocols

Antibacterial Assay Against Mycobacteria [6]

1. Cell Infection Model

e Cell Lines: A549 (human pulmonary epithelial) and RAW264.7 (mouse macrophage)
e Procedure:

Pre-treat cells with 0.5 mM syringaldehyde or vehicle (DMSO) for 1 hour
Infect with Mycobacterium marinum (tdTomato fluorescent strain) for 4 hours

[e]

o

o

Remove extracellular bacteria by washing with cold PBS containing gentamycin
Fix cells with 4% paraformaldehyde (PFA) and stain nuclei with DAPI
Quantify intracellular bacteria using confocal microscopy

[¢]

[¢]

© 2026 Smolecule. All rights reserved. 3/7 Tech Support


https://www.smolecule.com/products/s596435?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/38399751/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10893232/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10893232/
https://www.smolecule.com/products/s596435?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/38399751/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10893232/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10893232/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10893232/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10893232/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10893232/
https://www.smolecule.com/products/s596435?utm_src=pdf-body
https://www.smolecule.com/products/s596435?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

2. Zebrafish Infection Model

e Animals: AB strain zebrafish larvae (72 hours post-fertilization)

¢ Infection: Inject ~100 colony-forming units (CFU) of M. marinum via caudal vein

e Treatment: Culture infected zebrafish in medium containing 0.5 mM syringaldehyde or DMSO for 7
days

e Analysis: Image bacterial load using confocal microscopy; quantify bacteria via colony-forming unit
(CFU) assay

3. Colony-Forming Unit (CFU) Assay

¢ Cell Lysate Preparation: Lyse infected cells or zebrafish with PBS containing 0.01% Triton X-100
¢ Plating: Dilute lysate and plate on Middlebrook 7H10 agar plates

¢ Incubation: Culture at 30°C for approximately 14 days

¢ Analysis: Count bacterial colonies to determine viable bacteria

Antioxidant Mechanism Studies [6]

1. Oxidative Stress Marker Analysis

¢ Measurements:
o Reactive Oxygen Species (ROS): Use fluorescent probes (e.g., DCFH-DA)
o Malondialdehyde (MDA): Assess via thiobarbituric acid reactive substances (TBARS) assay
o Reduced Glutathione (GSH): Quantify using commercial kits

2. Western Blot Analysis for Signaling Pathways

e Target Proteins: NRF2, HO-1, NQO-1, AMPK-al, AKT, GSK-3f3
e Procedure:
o Treat cells with syringaldehyde
o Lyse cells and extract proteins
o Separate proteins by SDS-PAGE and transfer to membranes
o Probe with specific primary antibodies, then HRP-conjugated secondary antibodies
o Detect using enhanced chemiluminescence

3. Primary Macrophage Isolation

e Source: Wild-type and NRF2-/- mice
e Procedure:
o Inject 3% thioglycollate broth intraperitoneally
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o After 3 days, collect peritoneal lavage fluid
o Culture cells for 2 hours; remove non-adherent cells
o Use adherent primary macrophages for experiments

Research Applications & Market Outlook

Application Area Current & Potential Research Uses

Pharmaceuticals Antibacterial drug development (particularly for tuberculosis), antioxidant and anti-
inflammatory therapies, anticancer agents, antinyperglycemic treatments [5] [6]

Flavor & Ingredient in perfumes, detergents, and air fresheners (smoky, spicy notes); flavor
Fragrance enhancer in food [7] [3]
Cosmetics Fragrance ingredient and antioxidant in skincare products for potential anti-aging

benefits [3]

Chemical Versatile precursor for organic synthesis; intermediate for antibacterial drugs
Synthesis (Trimethoprim, Bactrim) [2]

The global syringaldehyde market is projected to grow from $7.97 billion in 2025 to $10.83 billion by 2029,

driven largely by pharmaceutical and cosmetic applications [7].

Research Considerations

e Cytotoxicity: Cell viability assays (CCK-8) show syringaldehyde is well-tolerated up to 0.5 mM in
A549 and RAW264.7 cells [6]

¢ Solubility: Typically dissolved in DMSO for in vitro studies, then diluted in aqueous media [6]

¢ Supply Considerations: Price fluctuations and limited raw material availability can impact research
continuity [3]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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